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Compound of Interest

Compound Name: (S)-N-Nitroso Anatabine-d4

Cat. No.: B13836666

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of (S)-N-Nitroso Anatabine-d4, including supplier information, purity, and
relevant technical data. This document also explores the analytical methodologies for its
detection and the biological pathways associated with the non-deuterated form, (S)-N-Nitroso
Anatabine.

Supplier and Purity Information

(S)-N-Nitroso Anatabine-d4 is a deuterated stable isotope-labeled analog of (S)-N-Nitroso
Anatabine, a tobacco-specific nitrosamine. It is primarily utilized as an internal standard in
analytical chemistry, particularly in mass spectrometry-based methods, to ensure accurate
guantification of the non-deuterated analyte in various matrices. Several suppliers offer this
compound, with purity specifications being a critical factor for its use as a reference material.
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Supplier/Distributo .
Product Name CAS Number Purity
r

) ) (S)-N-Nitroso -
Sigma-Aldrich ] 1426174-82-4 Not specified
Anatabine-d4

(S)-N-Nitroso
LGC Standards ) 1426174-82-4 >95% (HPLC)
Anatabine-d4

Simson Pharma (R,S)-N-Nitroso Certificate of Analysis
o _ 1020719-69-0 _
Limited Anatabine-2,4,5,6-d4 provided

(S)-N-Nitroso -~
Veeprho ) 1426174-82-4 Not specified
Anatabine-D4

(S)-N-Nitroso N
Adva Tech Group Inc. ) 1426174-82-4 Not specified
Anatabine-d4

N (S)-N-Nitroso -~
Pharmaffiliates ) 1426174-82-4 Not specified
Anatabine-d4

(R,S)-N-Nitroso
Anatabine-2,4,5,6-d4 Not specified Not specified
(Major)

Santa Cruz

Biotechnology

Analytical Methodology: Quantification of N-Nitroso
Anatabine

The accurate detection and quantification of N-Nitroso Anatabine in biological and
environmental samples are crucial for toxicological studies and exposure assessment. The
most common and sensitive method employed is Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). (S)-N-Nitroso Anatabine-d4 serves as an ideal internal standard
in this methodology due to its similar chemical properties and distinct mass-to-charge ratio.

Experimental Protocol: LC-MS/MS Analysis of N-Nitroso
Anatabine in Biological Samples (General Protocol)

This protocol provides a general framework for the analysis of N-Nitroso Anatabine. Specific
parameters may need to be optimized based on the sample matrix and instrumentation.
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2.1.1. Sample Preparation:

Extraction: Biological samples (e.g., urine, plasma) are typically subjected to solid-phase
extraction (SPE) to isolate and concentrate the nitrosamines.

Internal Standard Spiking: A known concentration of (S)-N-Nitroso Anatabine-d4 is added
to the sample prior to extraction to correct for matrix effects and variations in extraction
efficiency.

Reconstitution: After extraction and evaporation of the solvent, the residue is reconstituted in
a suitable solvent, typically the initial mobile phase of the LC separation.

2.1.2. Liquid Chromatography (LC) Parameters:

Column: A C18 reverse-phase column is commonly used for the separation of nitrosamines.

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous solvent
(e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with
0.1% formic acid).

Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally used.

Column Temperature: The column is often maintained at a constant temperature (e.g., 40 °C)
to ensure reproducible retention times.

2.1.3. Tandem Mass Spectrometry (MS/MS) Parameters:

lonization Mode: Electrospray ionization (ESI) in the positive ion mode is typically used.

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are
monitored for both the analyte (N-Nitroso Anatabine) and the internal standard ((S)-N-
Nitroso Anatabine-d4).

o N-Nitroso Anatabine: The exact mass transitions will depend on the instrument and may
require optimization.

o (S)-N-Nitroso Anatabine-d4: The precursor and product ions will be shifted by +4 Da
compared to the non-deuterated analyte.
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e Collision Energy and Other Parameters: These parameters need to be optimized for each
specific instrument to achieve maximum sensitivity.

Biological Significance and Associated Pathways

N-Nitroso Anatabine is a member of the tobacco-specific nitrosamines (TSNAs), a group of
compounds found in tobacco products. While some TSNAs are potent carcinogens, the
carcinogenicity of N-Nitroso Anatabine is considered to be weak or non-existent in some
studies. However, understanding its metabolic fate and potential biological effects is still an

active area of research.

Metabolic Activation of Nitrosamines

The metabolic activation of many nitrosamines is a critical step in their potential carcinogenic
activity. This process is primarily mediated by the Cytochrome P450 (CYP) family of enzymes.
While a detailed metabolic pathway for N-Nitroso Anatabine is not as extensively characterized
as for other TSNAs like NNK and NNN, the general mechanism of nitrosamine metabolism

provides a likely framework.
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¢ To cite this document: BenchChem. [(S)-N-Nitroso Anatabine-d4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13836666#s-n-nitroso-anatabine-d4-supplier-and-
purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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